Cas no 62632-13-7 (Benzenamine, 2-chloro-4-(2-chloro-4-nitrophenoxy)-)

• Product Name: Benzenamine, 2-chloro-4-(2-chloro-4-nitrophenoxy)-
• CAS No: 62632-13-7
• MF: C₁₂H₈Cl₂N₂O₃
• MW: 299.10952091217
• CID: 437268
• PubChem ID: 21483259
• Update Time: 2025-04-19

Benzenamine, 2-chloro-4-(2-chloro-4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-4-(2-chloro-4-nitrophenoxy)-
• 2-chloro-4-(2-chloro-4-nitrophenoxy)aniline
• DTXSID20614547
• 62632-13-7
• SCHEMBL11755932

• Inchi： 1S/C12H8Cl2N2O3/c13-9-6-8(2-3-11(9)15)19-12-4-1-7(16(17)18)5-10(12)14/h1-6H,15H2
• InChI Key： IFVRIFGLOAISRU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=C(C=1)Cl)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 297.99134
• Monoisotopic Mass: 297.9911975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 78.39